N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2-methoxyacetamide

• IUPAC Name: N-[3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2H-1,5-benzoxazepin-7-yl]-2-methoxyacetamide
• InChI: InChI=1S/C18H26N2O4/c1-12(2)9-20-14-8-13(19-16(21)10-23-5)6-7-15(14)24-11-18(3,4)17(20)22/h6-8,12H,9-11H2,1-5H3,(H,19,21)
• InChI Key: XUSPPHHLVLRBQK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C2=C(C=CC(=C2)NC(=O)COC)OCC(C1=O)(C)C
• Molecular Formula: C18H26N2O4
• Molecular Weight: 334.4 g/mol
• CAS No.: 921793-07-9

Description

N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2-methoxyacetamide is a useful research compound. Its molecular formula is C18H26N2O4 and its molecular weight is 334.416. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• Antifungal Applications : Compounds with structural similarities, specifically in the oxazepin and methoxyimino groups, have been synthesized and demonstrated moderate to high fungicidal activities against phytopathogenic fungi, suggesting potential applications in crop protection (Yang et al., 2017).

• Antineoplastic Potential : Dibenz[c,e]oxepines, sharing a similar benzoxazepine backbone, have been investigated for their ability to inhibit tubulin polymerization and exhibited significant cytotoxicity against leukemia cells, indicating potential use in cancer therapy (Edwards et al., 2011).

• Analgesic and Anti-inflammatory Agents : Novel benzodifuranyl compounds, which might share some structural resemblance, have been synthesized and showed significant COX-2 inhibitory activity, along with analgesic and anti-inflammatory effects, highlighting their potential as therapeutic agents (Abu‐Hashem et al., 2020).

Chemical Synthesis and Characterization

• Novel Synthetic Routes : Research has also focused on developing new synthetic routes for derivatives of methoxydibenzo[b,f]oxepine, indicating a continuous interest in exploring the medicinal chemistry applications of such compounds. These studies contribute to a better understanding of the chemical properties and potential biological activities of these compounds (Krawczyk et al., 2016).